N'-Nitrosonornicotine
N'-Nitrosonornicotine
N'-Nitrosonornicotine is a member of pyrrolidines and a member of pyridines.
3-(1-Nitrosopyrrolidin-2-yl)pyridine is a natural product found in Nicotiana tabacum with data available.
Nitrosonornicotine is a yellow, oily liquid nitrosamine that solidifies at cold temperatures and emits toxic fumes of nitrogen oxides when heated to decomposition. Nitrosonornicotine is found in tobacco products and is likely produced by the nitrosation of nicotine during the making and smoking of tobacco products. This substance is only used in research to induce tumors in experimental animals. Exposure to nitrosonornicotine affects the liver and nitrosonornicotine is reasonably anticipated to be a human carcinogen. (NCI05)
N'-nitrosonornicotine belongs to the family of Pyrrolidinylpyridines. These are compounds containing a pyrrolidinylpyridine ring system, which consists of a pyrrolidine ring linked to a pyridine ring.
3-(1-Nitrosopyrrolidin-2-yl)pyridine is a natural product found in Nicotiana tabacum with data available.
Nitrosonornicotine is a yellow, oily liquid nitrosamine that solidifies at cold temperatures and emits toxic fumes of nitrogen oxides when heated to decomposition. Nitrosonornicotine is found in tobacco products and is likely produced by the nitrosation of nicotine during the making and smoking of tobacco products. This substance is only used in research to induce tumors in experimental animals. Exposure to nitrosonornicotine affects the liver and nitrosonornicotine is reasonably anticipated to be a human carcinogen. (NCI05)
N'-nitrosonornicotine belongs to the family of Pyrrolidinylpyridines. These are compounds containing a pyrrolidinylpyridine ring system, which consists of a pyrrolidine ring linked to a pyridine ring.
Brand Name:
Vulcanchem
CAS No.:
16543-55-8
VCID:
VC21150877
InChI:
InChI=1S/C9H11N3O/c13-11-12-6-2-4-9(12)8-3-1-5-10-7-8/h1,3,5,7,9H,2,4,6H2
SMILES:
C1CC(N(C1)N=O)C2=CN=CC=C2
Molecular Formula:
C9H11N3O
Molecular Weight:
177.20 g/mol
N'-Nitrosonornicotine
CAS No.: 16543-55-8
Cat. No.: VC21150877
Molecular Formula: C9H11N3O
Molecular Weight: 177.20 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | N'-Nitrosonornicotine is a member of pyrrolidines and a member of pyridines. 3-(1-Nitrosopyrrolidin-2-yl)pyridine is a natural product found in Nicotiana tabacum with data available. Nitrosonornicotine is a yellow, oily liquid nitrosamine that solidifies at cold temperatures and emits toxic fumes of nitrogen oxides when heated to decomposition. Nitrosonornicotine is found in tobacco products and is likely produced by the nitrosation of nicotine during the making and smoking of tobacco products. This substance is only used in research to induce tumors in experimental animals. Exposure to nitrosonornicotine affects the liver and nitrosonornicotine is reasonably anticipated to be a human carcinogen. (NCI05) N'-nitrosonornicotine belongs to the family of Pyrrolidinylpyridines. These are compounds containing a pyrrolidinylpyridine ring system, which consists of a pyrrolidine ring linked to a pyridine ring. |
|---|---|
| CAS No. | 16543-55-8 |
| Molecular Formula | C9H11N3O |
| Molecular Weight | 177.20 g/mol |
| IUPAC Name | 3-(1-nitrosopyrrolidin-2-yl)pyridine |
| Standard InChI | InChI=1S/C9H11N3O/c13-11-12-6-2-4-9(12)8-3-1-5-10-7-8/h1,3,5,7,9H,2,4,6H2 |
| Standard InChI Key | XKABJYQDMJTNGQ-UHFFFAOYSA-N |
| Isomeric SMILES | C1C[C@H](N(C1)N=O)C2=CN=CC=C2 |
| SMILES | C1CC(N(C1)N=O)C2=CN=CC=C2 |
| Canonical SMILES | C1CC(N(C1)N=O)C2=CN=CC=C2 |
| Boiling Point | 309 °F at 0.2 mmHg (NTP, 1992) BP: 154 °C at 0.2 mm Hg |
| Colorform | Yellow oil |
| Melting Point | 47 °C |
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